C.I.Direct Green 31
Description
C.I. Direct Green 31 is a synthetic direct dye primarily used in textile industries for coloring cellulose-based fibers such as cotton, viscose, and paper. As a direct dye, it binds to substrates without requiring mordants, making it cost-effective and widely applicable. Direct dyes like Green 31 are characterized by their high molecular weight, water solubility, and absorption maxima (λmax) in the visible spectrum, which influence their colorfastness and environmental persistence.
Properties
CAS No. |
12222-31-0 |
|---|---|
Molecular Formula |
Ba3N2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally and Functionally Similar Compounds
The following compounds are selected for comparison based on structural similarity (diazo class) and shared applications in industrial dyeing and wastewater treatment:
C.I. Direct Green 6 (DG6)
- Chemical Class : Diazo dye.
- Applications: Used in textile dyeing and studied for adsorption efficiency in wastewater treatment using modified magnetic nanoparticles .
C.I. Direct Red 31 (DR31)
- Chemical Class : Diazo dye.
- Applications: Employed in dyeing processes and evaluated alongside DG6 for removal efficiency via magnetic nanoparticles .
- Key Properties : Similar to DG6, with structural variations influencing color and solubility.
Table 1: Comparative Properties of Direct Dyes
| Property | C.I. Direct Green 31 | C.I. Direct Green 6 (DG6) | C.I. Direct Red 31 (DR31) |
|---|---|---|---|
| Chemical Class | Diazo (inferred) | Diazo | Diazo |
| Color Index | Direct Green 31 | Direct Green 6 | Direct Red 31 |
| Primary Use | Textile dyeing | Textile dyeing | Textile dyeing |
| Adsorption Efficiency | Not reported | High (via magnetic NPs) | Moderate (via magnetic NPs) |
| Environmental Impact | Persistent | High persistence | High persistence |
Research Findings and Functional Differences
Adsorption and Wastewater Treatment
In a study using modified magnetic ferrite nanoparticles, DG6 and DR31 exhibited distinct removal efficiencies due to differences in molecular weight and structural complexity. DG6, with higher molecular weight, showed superior adsorption compared to DR31, suggesting that Direct Green 31 may follow similar trends if its molecular weight aligns with DG6 .
Environmental Persistence
Diazo dyes like DG6 and DR31 are recalcitrant in aquatic environments due to their stable aromatic structures.
Industrial Performance
- Colorfastness : Diazo dyes generally exhibit moderate to good colorfastness, but variations depend on substituent groups.
- Cost-Effectiveness : Direct dyes are cheaper than reactive dyes but require post-treatment to improve washfastness.
Sustainability and Green Chemistry Considerations
Emerging green chemistry approaches () emphasize reducing the environmental footprint of dyes.
Q & A
Q. How do coexisting ions in wastewater matrices influence the electrocoagulation efficiency of C.I. Direct Green 31 removal?
- Methodological Answer : Design a fractional factorial experiment to test Cl⁻, SO₄²⁻, and Ca²⁺ (50–500 mg/L) impacts. Use aluminum electrodes (current density 10–50 mA/cm²), monitor zeta potential shifts, and correlate with dye removal (%) via ANOVA. Characterize flocs via SEM-EDS to identify ion adsorption .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
